molecular formula C8H15NO3 B8338063 Methyl 5-amino-3,3-dimethyl-5-oxopentanoate

Methyl 5-amino-3,3-dimethyl-5-oxopentanoate

Cat. No. B8338063
M. Wt: 173.21 g/mol
InChI Key: DFGCSBOKNFAYNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-amino-3,3-dimethyl-5-oxopentanoate is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 5-amino-3,3-dimethyl-5-oxopentanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5-amino-3,3-dimethyl-5-oxopentanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H15NO3

Molecular Weight

173.21 g/mol

IUPAC Name

methyl 5-amino-3,3-dimethyl-5-oxopentanoate

InChI

InChI=1S/C8H15NO3/c1-8(2,4-6(9)10)5-7(11)12-3/h4-5H2,1-3H3,(H2,9,10)

InChI Key

DFGCSBOKNFAYNU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(=O)N)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Amino-3,3-dimethyl-5-oxopentanoic acid (10.9 g; 68.6 mmoles) was dissolved in DMF (50 mL). Potassium carbonate (14.2 g; 103 mmoles) and methyl iodide (8.5 mL; 137.2 mmoles) were added and the reaction mixture was stirred overnight at room temperature. The reaction mixture was filtered, washing the filter cake with DMF. The DMF was removed under vacuum and the residue was suspended in ethyl acetate. The solids were removed by filtration and the ethyl acetate was removed under vacuum to give the product, methyl 5-amino-3,3-dimethyl-5-oxopentanoate, as a yellow oil (11.5 g; 97%). 1H NMR (400 MHz) DMSO-d6 δ 7.22 (1H, s, br), 6.73 (1H, s, br), 3.58 (3H, s), 2.39 (2H, s), 2.09 (2H, s), 1.02 (6H, s).
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
14.2 g
Type
reactant
Reaction Step Two
Quantity
8.5 mL
Type
reactant
Reaction Step Two

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